Cas no 89351-91-7 (3-Heptanone, 1-methoxy-)

• Product Name: 3-Heptanone, 1-methoxy-
• CAS No: 89351-91-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 603515
• PubChem ID: 12807115
• Update Time: 2025-04-19

3-Heptanone, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 1-methoxy-
• 1-methoxyheptan-3-one
• SCHEMBL24798414
• DTXSID20510333
• AKOS011913118
• 89351-91-7

• Inchi： 1S/C8H16O2/c1-3-4-5-8(9)6-7-10-2/h3-7H2,1-2H3
• InChI Key： IZWQYFKUYCAWEP-UHFFFAOYSA-N
• SMILES： O(C)CCC(CCCC)=O

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų